6-Carboxy Tariquidar MTSEA Amide-d4

Specification

• Molecular Formula: C₄₂H₄₁D₄N₅O₉S₂
• Molecular Weight: 831.99

Introduction

Chemical Structure and Properties

Structural Characteristics

6-Carboxy Tariquidar MTSEA Amide-d4 features a complex molecular structure derived from tariquidar with a methylthiosulfate ethyl carboxamide group and deuterium labeling. The full IUPAC name of the compound is S-(2-(3-((2-((4-(2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)phenyl)carbamoyl)-4,5-dimethoxyphenyl)carbamoyl)quinoline-6-carboxamido)ethyl-1,1,2,2-d4) methanesulfonothioate. The compound is also known by the synonym 6-[N-(2-(Methylthiosulfate)ethyl)carboxamide] Tariquidar-d4.

Physical and Chemical Properties

The physical and chemical properties of 6-Carboxy Tariquidar MTSEA Amide-d4 are summarized in the following table:

Property	Value
Molecular Formula	C42H41D4N5O9S2
Molecular Weight	831.99 g/mol
Accurate Mass	831.29
SIL Type	Deuterium
Physical State	Neat (solid)

The molecule contains 42 carbon atoms, 41 hydrogen atoms, 4 deuterium atoms, 5 nitrogen atoms, 9 oxygen atoms, and 2 sulfur atoms. The deuterium atoms are specifically positioned at the 1,1,2,2 positions of the ethyl group that links to the methylthiosulfate moiety, as indicated in the IUPAC name.

Structural Representations

The structural representation of 6-Carboxy Tariquidar MTSEA Amide-d4 can be described using various notations. The SMILES notation is:
O=C(C1=C(NC(C2=CN=C(C=CC(C(NC([2H])([2H])C([2H])([2H])SS(=O)(C)=O)=O)=C3)C3=C2)=O)C=C(OC)C(OC)=C1)NC(C=C4)=CC=C4CCN5CC6=CC(OC)=C(OC)C=C6CC5

The molecule features several functional groups including amide bonds, methoxy groups, and a methylthiosulfate group that contribute to its chemical properties and potential reactivity in biological systems.

Research Applications

Pharmacological Studies

6-Carboxy Tariquidar MTSEA Amide-d4 is primarily used for research purposes, particularly in the fields of pharmacology and biochemistry. As a deuterated compound, it offers several advantages in research settings. The incorporation of deuterium atoms provides a distinct mass difference that can be detected using mass spectrometry, making it valuable for tracking the compound in complex biological samples.

Analytical Applications

The compound falls under the category of stable isotope-labeled compounds, which are essential tools in analytical chemistry. These compounds are frequently used as internal standards in quantitative analyses, enabling more accurate measurements of related compounds in biological matrices. The deuterium labeling in 6-Carboxy Tariquidar MTSEA Amide-d4 makes it particularly suitable for liquid chromatography-mass spectrometry (LC-MS) applications.

Drug Transport Studies

Given that the parent compound tariquidar is known for its activity as a potent inhibitor of P-glycoprotein (P-gp), a membrane protein responsible for drug efflux, it is reasonable to infer that 6-Carboxy Tariquidar MTSEA Amide-d4 may be utilized in studies related to drug transport mechanisms and multidrug resistance. The MTSEA (methanethiosulfonate ethylamino) moiety suggests potential applications in protein labeling and mechanistic studies of membrane transporters.

Supplier	Product Code	Format	Package Size	Price (if available)
LGC Standards	TRC-C182552-100MG	Neat	100 mg	Not specified
Vulcanchem	VC0201668	Not specified	Not specified	Not specified
Hexon Synth	HXT-98695	Not specified	Not specified	Not specified
CymitQuimica	TR-C182552	Not specified	100 mg	29,616.00 €
CliniSciences	TRC-C182552-100MG	Not specified	100 mg	Not specified

Supply Considerations

Several suppliers note specific considerations regarding the ordering and shipping of this compound. LGC Standards indicates that the compound is "Made to order" and is only produced when an order is placed. Additionally, restrictions may apply, and additional documentation may be required, such as permits or BSL certification. The compound is typically shipped at room temperature.

The high price point (29,616.00 € for 100 mg from CymitQuimica) reflects the specialized nature of this compound and the complexity involved in its synthesis. This places it in the category of high-value research chemicals typically used in specialized research settings.